Cas no 54069-86-2 (2-(Benzylthio)-5,6,7,8-tetrahydroquinazolin-4(1H)-one)

• Product name: 2-(Benzylthio)-5,6,7,8-tetrahydroquinazolin-4(1H)-one
• CAS No: 54069-86-2
• MF: C₁₅H₁₆N₂OS
• MW: 272.365342140198
• CID: 2831078
• PubChem ID: 135439470

2-(Benzylthio)-5,6,7,8-tetrahydroquinazolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• NCGC00119639-01
• 2-benzylsulfanyl-5,6,7,8-tetrahydro-3H-quinazolin-4-one
• ST50403352
• 2-(benzylsulfanyl)-1,4,5,6,7,8-hexahydroquinazolin-4-one
• DTXSID10443828
• AKOS001912918
• 2-(benzylthio)-5,6,7,8-tetrahydro-4(3H)-quinazolinone
• 2-(BENZYLSULFANYL)-3,4,5,6,7,8-HEXAHYDROQUINAZOLIN-4-ONE
• D365-0005
• 2-(Benzylthio)-5,6,7,8-tetrahydroquinazolin-4(1H)-one
• CHEMBL1531113
• 54069-86-2
• CCG-80620
• SCHEMBL5190083
• HMS1856K06

• Inchi： InChI=1S/C15H16N2OS/c18-14-12-8-4-5-9-13(12)16-15(17-14)19-10-11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-10H2,(H,16,17,18)
• InChI Key： VKHAFAIGEGWNPH-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 272.09833431Da
• Monoisotopic Mass: 272.09833431Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8Ų